N-butyl-2-chloropropanamide

• IUPAC Name: N-butyl-2-chloropropanamide
• InChI: InChI=1S/C7H14ClNO/c1-3-4-5-9-7(10)6(2)8/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key: JDRABRLBYCLUHX-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C(C)Cl
• Molecular Formula: C7H14ClNO
• DSSTOX Substance ID: DTXSID701310201
• Molecular Weight: 163.64 g/mol
• CAS RN: 94318-73-7

Description

N-butyl-2-chloropropanamide is a chemical compound with the molecular formula C7H14ClNO. It has a molecular weight of 163.65. The compound is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for N-butyl-2-chloropropanamide is 1S/C7H14ClNO/c1-5(8)6(10)9-7(2,3)4/h5H,1-4H3,(H,9,10). This indicates that the molecule consists of a chloropropanamide group attached to a tert-butyl group.

Physical And Chemical Properties Analysis

N-butyl-2-chloropropanamide is a solid at room temperature. It has a melting point of 109-110 degrees Celsius. .

Scientific Research Applications

Synthesis and Molecular Interactions

• Synthesis and Biological Activity : Research on N-butyl-2-chloropropanamide derivatives includes the synthesis and evaluation of their biological activities. For example, N-(substituted-phenyl)-4-{(4-[(E)-3-phenyl-2-propenyl]-1-piperazinyl}butanamides have been synthesized and tested for their potential as tyrosinase and melanin inhibitors, indicating applications in depigmentation drugs (Raza et al., 2019).

• Vibrational Spectroscopic and Surface Analysis : Vibrational spectroscopic and Hirshfeld surface analysis have been conducted on related compounds, such as N,N'-(azanediylbis(2,1-phenylene))bis(2-chloropropanamide). Such studies contribute to understanding the molecular interactions and structural properties of these compounds (Polat et al., 2019).

Pharmacological and Biological Research

• Anticonvulsant Agents : The design and synthesis of N-butyl-2-chloropropanamide derivatives have been explored for their potential as anticonvulsant agents. This includes combining chemical fragments of known antiepileptic drugs to create new, potentially more effective treatments (Kamiński et al., 2015).

• Lipoxygenase Inhibitors : Another area of research involves synthesizing N-butyl-2-chloropropanamide derivatives as lipoxygenase inhibitors, indicating potential applications in treating inflammatory conditions (Aziz‐ur‐Rehman et al., 2016).

Environmental and Ecological Research

• Toxicity and Environmental Impact Studies : The environmental impacts of compounds structurally similar to N-butyl-2-chloropropanamide, like butachlor, have been extensively studied. This includes understanding their ecological toxicity and the development of remediation strategies for contaminated sites (Abigail et al., 2015).

Safety and Hazards

The safety information available indicates that N-butyl-2-chloropropanamide may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more.